Cas no 1804633-73-5 (2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile)
2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile
-
- Inchi: 1S/C9H6BrF3N2O2/c10-4-6-8(17-9(11,12)13)3-7(16)5(15-6)1-2-14/h3,16H,1,4H2
- InChI Key: ONBFYEWYIASELF-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(=C(CC#N)N=1)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 304
- XLogP3: 2
- Topological Polar Surface Area: 66.1
2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093284-1g |
2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile |
1804633-73-5 | 97% | 1g |
$1,579.40 | 2022-04-02 |
2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile
2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview
The compound 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No: 1804633-73-5) is a highly specialized organic molecule with a complex structure that combines multiple functional groups, making it a subject of interest in various fields of chemical research and application. This compound is characterized by its pyridine ring system, which serves as the central framework, with substituents at positions 2, 5, and 6. The presence of a bromomethyl group (-CH₂Br), a hydroxyl group (-OH), and a trifluoromethoxy group (-O-CF₃) introduces unique chemical properties that enhance its versatility in synthetic chemistry and potential applications in drug discovery.
Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional molecules in constructing bioactive compounds. The bromomethyl group at position 2 is particularly valuable due to its reactivity in nucleophilic substitution reactions, enabling the synthesis of diverse derivatives. This feature has been exploited in the development of novel pharmaceutical agents, where precise control over molecular architecture is crucial for achieving desired biological activities.
The hydroxyl group at position 5 plays a significant role in modulating the molecule's solubility and hydrogen bonding capabilities, which are critical for its interaction with biological systems. Additionally, the trifluoromethoxy group at position 3 imparts electronic effects that can influence the molecule's stability and reactivity. This combination of functional groups makes 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile a valuable intermediate in the synthesis of more complex structures, such as those found in agrochemicals and advanced materials.
Recent studies have demonstrated the potential of this compound as a precursor for developing highly potent inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized its structural features to design molecules that exhibit selective inhibition against kinases, which are key players in cancer progression. The ability to modify the bromomethyl group into other functional moieties has further expanded its utility in medicinal chemistry.
In terms of synthesis, this compound is typically prepared through multi-step processes involving coupling reactions and functional group transformations. The use of modern catalytic methods has significantly improved the efficiency and selectivity of these reactions, ensuring high yields and purity levels necessary for downstream applications.
Moreover, the acetonitrile group at position 6 contributes to the molecule's lipophilicity, enhancing its ability to penetrate biological membranes. This property is advantageous in drug delivery systems where efficient transport across cellular barriers is essential for therapeutic efficacy.
As research continues to uncover new applications for 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile, its role as a versatile building block in organic synthesis is expected to grow. Its unique combination of functional groups positions it as a valuable tool for scientists aiming to develop innovative solutions across various industries.
1804633-73-5 (2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)